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Introduction
S3969 is a small molecule, peptidomimetic compound that acts as a potent and reversible

activator of the human epithelial sodium channel (hENaC).[1][2] ENaC is a crucial ion channel

for maintaining sodium balance in various epithelial tissues, and its dysfunction is implicated in

several diseases, including pseudohypoaldosteronism type 1 and respiratory distress.[3][4]

S3969 offers a valuable pharmacological tool for studying the structure-function relationship of

ENaC and for exploring potential therapeutic strategies aimed at enhancing ENaC activity.[1][5]

These application notes provide detailed protocols for utilizing S3969 in patch clamp

electrophysiology experiments to characterize its effects on ENaC function.

Mechanism of Action
S3969 activates human ENaC by binding to a specific pocket on the extracellular loop of the β-

subunit.[3][6] This binding induces a conformational change in the channel, which is thought to

weaken the interaction between the β- and γ-subunits, ultimately leading to an increase in the

channel's open probability.[1][6] Notably, S3969 is specific for human ENaC and does not

activate the mouse ortholog at comparable concentrations.[2][5][6] The key residues for S3969
binding have been identified as βR388, βF391, and βY406.[3][4][6]
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The following table summarizes the reported potency of S3969 on various human ENaC

subunit compositions, primarily determined by two-electrode voltage clamp (TEVC) in Xenopus

laevis oocytes.

Channel Subunit
Composition

Apparent EC50
(µM)

Cell Type /
Expression System

Reference

αβγ hENaC ~0.3
Xenopus laevis

oocytes
[5][6]

αβγ hENaC 1.2 ± 0.1 Heterologous cells [2]

δβγ hENaC 1.2 ± 0.2 Heterologous cells [2]

α2βγ hENaC 1.2 ± 0.5 Heterologous cells [2]

δ2βγ hENaC 0.4 ± 0.1 Heterologous cells [2]

αβG37Sγ hENaC 1.2 ± 0.4 Heterologous cells [2]
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S3969 Binding Pocket
(β-subunit: R388, F391, Y406)

Binds to ENaC (Closed State) Conformational Change
(Weakened β-γ interaction)

Induces ENaC (Open State) Increased Na+ InfluxResults inLeads to
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Apply Amiloride (10 µM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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